Cas no 2171916-27-9 ({5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171916-27-9
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5567030
• PubChem ID: 165595722
• Update Time: 2025-05-25

{5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2171916-27-9
• EN300-1596918
• {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C12H22N4O/c1-9(8-17-3)7-16-12(10-4-5-10)11(6-13-2)14-15-16/h9-10,13H,4-8H2,1-3H3
• InChI Key： LSMYCPZFANDEBS-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(CNC)N=N1)C1CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No 2171916-27-9: {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No 2171916-27-9, known as {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a triazole ring system, a cyclopropyl group, and a methoxy-substituted alkyl chain. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and material science. The triazole ring, a heterocyclic aromatic structure, is known for its stability and ability to form strong hydrogen bonds, making it an attractive component in medicinal chemistry. In the case of {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, the triazole ring is further substituted with a cyclopropyl group and a methoxy-substituted propyl chain, which adds to its complexity and potential utility.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring followed by substitution reactions to introduce the cyclopropyl and methoxy groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in click chemistry have enabled more efficient methods for constructing triazole-containing molecules, which could be applied to the synthesis of {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine.

In terms of applications, this compound has shown promise in the field of pharmacology. Its structure suggests potential bioactivity due to the presence of functional groups that can interact with biological targets such as enzymes or receptors. For example, the methoxy group may contribute to lipophilicity and improve drug absorption properties. Additionally, the cyclopropyl group can introduce steric effects that may enhance binding affinity to specific protein targets.

Recent research has also focused on the evaluation of this compound's pharmacokinetic properties. Studies have indicated that its unique structure may allow for favorable distribution and metabolism within biological systems. However, further investigations are required to fully understand its pharmacodynamic effects and potential toxicity profiles.

From an environmental perspective, the stability and biodegradability of {5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine are critical considerations for its safe use in industrial or therapeutic applications. Preliminary studies suggest that this compound may degrade under specific environmental conditions; however, comprehensive assessments are needed to ensure minimal ecological impact.

In conclusion, CAS No 2171916_27_9 represents a cutting-edge compound with significant potential in multiple fields due to its unique structural features and functional groups. Ongoing research continues to uncover new insights into its synthesis methods, biological activities, and environmental impact. As advancements in chemical synthesis and pharmacology progress, this compound may play an increasingly important role in developing novel drugs or materials with tailored properties.